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Compound of Interest

Compound Name:
1,5-Dibromo-2,6-

dimethoxynaphthalene

CAS No.: 25315-06-4

Cat. No.: B1298473

Get Quote

1,5-Dibromo-2,6-dimethoxynaphthalene is more than a catalog chemical; it is a strategically

designed building block for creating complex, high-value molecular architectures. Its rigid

naphthalene core, functionalized with electron-donating methoxy groups and two reactive

bromine atoms, offers a precise platform for constructing advanced materials and potential

pharmaceutical scaffolds. The C2-symmetry of the molecule and the defined reactivity of the

1,5-bromo positions allow for controlled, stepwise synthetic elaborations. This guide provides

an in-depth look at its synthesis, reactivity, and applications, moving beyond simple data

recitation to explain the underlying chemical principles that make this compound a powerful tool

in modern organic synthesis.

Physicochemical and Structural Properties
Understanding the fundamental properties of a reagent is the bedrock of successful

experimental design. The key characteristics of 1,5-Dibromo-2,6-dimethoxynaphthalene are

summarized below. Its structure is characterized by poor aqueous solubility but good solubility

in common organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and

toluene, which is typical for halogenated aromatic ethers.
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Property Value Reference / Method

CAS Number 25315-06-4 [1]

Molecular Formula C₁₂H₁₀Br₂O₂ Calculated

Molecular Weight 346.01 g/mol Calculated

Appearance
White to off-white crystalline

solid or powder

Inferred from related

compounds

Melting Point 165-169 °C Supplier Data

Solubility

Soluble in THF,

Dichloromethane, Toluene;

Insoluble in water

Standard Chemical Principles

Boiling Point
~452.7 °C at 760 mmHg

(Predicted)
Predicted

InChI Key
InChIKey=ZLDQEBXUCPQBN

B-UHFFFAOYSA-N
Inferred from structure

Synthesis: Strategic Bromination of an Activated
Core
The most direct and common route to 1,5-Dibromo-2,6-dimethoxynaphthalene is through the

electrophilic aromatic substitution of its precursor, 2,6-dimethoxynaphthalene (CAS 5486-55-5)

[2][3].

Mechanistic Rationale
The synthetic strategy is governed by the directing effects of the methoxy groups. As powerful

activating, ortho, para-directing groups, the substituents at C2 and C6 electronically enrich the

naphthalene core. This directs the incoming electrophile (Br⁺) to the positions ortho and para to

them.

Positions Activated: The positions ortho to the methoxy groups are C1, C3, C5, and C7. The

para positions are C4 and C8.
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Causality of Regioselectivity: Bromination occurs specifically at the C1 and C5 positions due

to a combination of electronic activation and sterics. These positions are highly activated and

are less sterically hindered than the C3 and C7 positions, which are flanked by the other

aromatic ring. This leads to the desired C2-symmetric product with high regioselectivity.

Recommended Experimental Protocol
This protocol is a robust, field-proven method for the synthesis of the title compound. The use

of N-Bromosuccinimide (NBS) is preferred over molecular bromine (Br₂) for safety and

handling, as it provides a slow, controlled release of the electrophilic bromine species.

Objective: To synthesize 1,5-Dibromo-2,6-dimethoxynaphthalene from 2,6-

dimethoxynaphthalene.

Materials:

2,6-Dimethoxynaphthalene (1.0 eq)

N-Bromosuccinimide (NBS) (2.1 eq)

N,N-Dimethylformamide (DMF)

Deionized Water

Saturated Sodium Thiosulfate Solution

Ethyl Acetate

Brine

Procedure:

In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 2,6-

dimethoxynaphthalene in anhydrous DMF.

Cool the solution to 0 °C using an ice bath.
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Add NBS portion-wise over 30 minutes, ensuring the internal temperature does not exceed 5

°C. The reaction is exothermic.

After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room

temperature and stir for an additional 12-16 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material

is consumed.

Upon completion, carefully pour the reaction mixture into a beaker of cold deionized water. A

precipitate should form.

Stir the resulting slurry for 30 minutes, then collect the solid by vacuum filtration.

Wash the crude solid sequentially with deionized water and a small amount of cold ethyl

acetate.

To remove any unreacted bromine, the crude product can be dissolved in ethyl acetate and

washed with a saturated sodium thiosulfate solution, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

Recrystallize the resulting solid from a suitable solvent system (e.g., ethanol/ethyl acetate) to

yield pure 1,5-Dibromo-2,6-dimethoxynaphthalene as a white crystalline solid.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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